![molecular formula C12H22N2O3 B3980624 N-cycloheptyl-N'-(2-methoxyethyl)ethanediamide](/img/structure/B3980624.png)
N-cycloheptyl-N'-(2-methoxyethyl)ethanediamide
Overview
Description
N-cycloheptyl-N'-(2-methoxyethyl)ethanediamide, also known as CAY10471, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research.
Mechanism of Action
The mechanism of action of N-cycloheptyl-N'-(2-methoxyethyl)ethanediamide is not fully understood. However, it has been shown to inhibit the activity of TRPA1 channels, which are involved in pain transmission and inflammation. It has also been shown to inhibit the activation of NF-κB, which is involved in the immune response.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. In neuroscience, it has been shown to reduce pain and inflammation. In immunology, it has been shown to inhibit the immune response. In cancer research, it has been shown to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using N-cycloheptyl-N'-(2-methoxyethyl)ethanediamide in lab experiments include its ability to selectively inhibit TRPA1 channels and NF-κB activation, which allows for the study of these specific pathways. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on N-cycloheptyl-N'-(2-methoxyethyl)ethanediamide. These include further investigation into its mechanism of action, exploring its potential as a therapeutic agent in various diseases, and developing more selective TRPA1 channel inhibitors. Additionally, research could focus on the development of novel synthesis methods for this compound to improve its purity and yield.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in various fields of scientific research. Its ability to selectively inhibit TRPA1 channels and NF-κB activation make it a valuable tool for studying these specific pathways. However, further research is needed to fully understand its mechanism of action and potential as a therapeutic agent.
Scientific Research Applications
N-cycloheptyl-N'-(2-methoxyethyl)ethanediamide has shown potential in various fields of scientific research, including neuroscience, immunology, and cancer research. In neuroscience, it has been used as a tool to study the role of TRPA1 channels in pain transmission and inflammation. In immunology, it has been shown to inhibit the activation of NF-κB, a transcription factor involved in the immune response. In cancer research, it has been investigated for its potential as a therapeutic agent due to its ability to inhibit the growth of cancer cells.
properties
IUPAC Name |
N'-cycloheptyl-N-(2-methoxyethyl)oxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O3/c1-17-9-8-13-11(15)12(16)14-10-6-4-2-3-5-7-10/h10H,2-9H2,1H3,(H,13,15)(H,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKDPGOWFUWPMMH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)C(=O)NC1CCCCCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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